Cas no 2248216-83-1 ((2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid)

• Product Name: (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid
• CAS No: 2248216-83-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5970350
• PubChem ID: 137939625
• Update Time: 2025-05-20

(2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid
• 2248216-83-1
• EN300-6505858

• Inchi： 1S/C13H16O2/c1-9(13(14)15)11-7-6-10-4-2-3-5-12(10)8-11/h2-5,9,11H,6-8H2,1H3,(H,14,15)/t9-,11?/m0/s1
• InChI Key： JIEJLIIFGGZLEJ-FTNKSUMCSA-N
• SMILES： OC([C@@H](C)C1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid

Comprehensive Overview of (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid (CAS No. 2248216-83-1)

The compound (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid, identified by its CAS No. 2248216-83-1, is a chiral carboxylic acid derivative with a tetrahydronaphthalene backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and organic chemistry research due to its potential applications in drug development and asymmetric synthesis. The (2S) stereochemistry at the propanoic acid moiety is particularly noteworthy, as it often influences biological activity and pharmacokinetic properties.

Recent studies highlight the growing interest in chiral building blocks like (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid for designing novel therapeutic agents. Researchers are exploring its utility in creating enzyme inhibitors and receptor modulators, especially in neurological and inflammatory disorders. The tetrahydronaphthalene core, a privileged structure in medicinal chemistry, contributes to enhanced membrane permeability and target binding affinity—key factors driving its popularity in hit-to-lead optimization campaigns.

From a synthetic chemistry perspective, the preparation of CAS 2248216-83-1 typically involves asymmetric hydrogenation or enzymatic resolution techniques. Industry professionals frequently search for "stereoselective synthesis of tetrahydronaphthalene derivatives" or "chiral separation methods for carboxylic acids," reflecting the technical challenges associated with this compound. Advanced purification methods like preparative HPLC and chiral stationary phases are often employed to achieve high enantiomeric purity (>99% ee), a critical parameter for pharmacological applications.

The physicochemical properties of (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid make it suitable for formulation development. Its logP value (predicted ~2.8) suggests balanced lipophilicity, while the carboxylic acid group enables salt formation for improved solubility—a hot topic in discussions about "oral bioavailability enhancement." These characteristics align with current industry trends toward PROTAC molecules and covalent inhibitors, where such structural features are highly desirable.

Analytical characterization of 2248216-83-1 employs techniques like NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and polarimetry for stereochemical confirmation. The compound's crystalline form has been studied via X-ray diffraction, revealing intermolecular hydrogen bonding patterns that influence its stability—a subject of numerous queries about "polymorphism in pharmaceutical compounds." Such data is crucial for patent applications and regulatory submissions.

In the context of green chemistry initiatives, researchers are investigating catalytic methods to synthesize (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid with reduced environmental impact. This aligns with frequent searches for "sustainable chiral synthesis" and "biocatalytic routes to pharmaceuticals." Recent publications demonstrate successful organocatalytic approaches using proline derivatives, achieving excellent yields while minimizing heavy metal residues.

The commercial availability of CAS 2248216-83-1 through specialty chemical suppliers has expanded its accessibility for drug discovery programs. However, sourcing inquiries often include terms like "high-purity chiral intermediates" and "GMP-grade building blocks," reflecting stringent quality requirements. Storage recommendations typically suggest inert atmospheres and low temperatures to preserve the compound's stereochemical integrity over time.

Emerging applications for this compound include its use as a precursor in peptide mimetics and macrocyclic compounds—areas experiencing rapid growth in oncology and infectious disease research. Its structural flexibility allows for diverse derivatization, making it valuable for combinatorial chemistry libraries. These developments correspond to trending searches about "next-generation drug scaffolds" and "three-dimensional fragment-based design."

From a regulatory standpoint, (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propanoic acid requires proper handling under standard laboratory safety protocols. While not classified as hazardous, material safety data sheets (MSDS) emphasize precautions against inhalation and skin contact—common considerations for all fine chemicals. Researchers consistently seek information about "safe handling of carboxylic acids" and "chemical stability testing protocols."

Future research directions for 2248216-83-1 may explore its potential in bioconjugation chemistry or as a component of targeted drug delivery systems. The compound's modular structure positions it well for these cutting-edge applications, which dominate contemporary discussions in medicinal chemistry forums and conferences worldwide.